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Compound of Interest

Compound Name:
5-Amino-2-fluorobenzenesulfonic

acid

Cat. No.: B1316496 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Amino-2-fluorobenzenesulfonic
Acid

Disclaimer: Specific safety and toxicological data for 5-Amino-2-fluorobenzenesulfonic acid
(CAS: 38962-61-7) is limited in publicly available literature. This guide has been compiled using

information from safety data sheets for structurally similar compounds, including other

aminobenzenesulfonic acid derivatives and fluorinated aromatic compounds. Researchers

must exercise caution and handle this chemical as a substance of unknown toxicity,

implementing full safety protocols.

Chemical Identification and Physical Properties
5-Amino-2-fluorobenzenesulfonic acid is an organic compound containing amine, fluorine,

and sulfonic acid functional groups.[1] These features dictate its chemical reactivity and

potential hazards.

Table 1: Physical and Chemical Properties
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Property Data Source

CAS Number 38962-61-7 [1][2]

Molecular Formula C₆H₆FNO₃S [1]

Molecular Weight 191.18 g/mol [1]

Appearance Solid [1]

Purity Typically ≥95% [1]

Storage Temperature
Room temperature, under inert

atmosphere
[3]

| Solubility | Soluble in water. |[4] |

Hazard Identification and Toxicology
While specific GHS classifications for this compound are not widely published, related

aminobenzenesulfonic acids and aminofluorobenzoic acids are classified as irritants.[5] It is

prudent to assume similar hazards.

Anticipated GHS Classification:

Skin Irritation

Serious Eye Irritation

Specific Target Organ Toxicity (Single Exposure) - May cause respiratory irritation.[5]

Table 2: Summary of Toxicological Data (Based on Analog Compounds)
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Hazard Profile Description Primary Concerns

Acute Toxicity (Oral, Dermal,

Inhalation)

Data not available. Harmful
effects cannot be
excluded. Compounds
with similar structures can
be harmful if swallowed, in
contact with skin, or if
inhaled.[6]

Assume harmful and avoid
all routes of exposure.

Skin Corrosion/Irritation Causes skin irritation.[5] Avoid direct contact with skin.

Serious Eye Damage/Irritation
Causes serious eye irritation.

[5]

Risk of significant eye injury

upon contact.

Respiratory/Skin Sensitization Data not available.
Potential for allergic reactions

cannot be ruled out.

| Carcinogenicity, Mutagenicity, Reproductive Toxicity | No data available. | Long-term effects

are unknown. |

First-Aid Measures
Immediate medical attention is crucial in case of exposure. First responders should be

protected from contamination.

Experimental Protocol: First-Aid Response

General Advice: In case of an accident or if you feel unwell, seek immediate medical advice

and show the safety data sheet to the attending physician.[5][6]

In case of Inhalation:

Move the exposed person to fresh air immediately.[7][8]

If breathing is difficult or has stopped, provide artificial respiration.[5][7]

Keep the person warm and at rest in a position comfortable for breathing.[6]
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Seek immediate medical attention.[5]

In case of Skin Contact:

Immediately remove all contaminated clothing and shoes.[9]

Wash the affected skin area thoroughly with plenty of soap and water for at least 15

minutes.[5][7]

If skin irritation persists, seek medical advice.[10]

In case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, also under the

eyelids.[7]

Remove contact lenses, if present and easy to do so. Continue rinsing.[5]

Seek immediate medical attention from an ophthalmologist.

In case of Ingestion:

Do NOT induce vomiting.[5]

Rinse the mouth thoroughly with water.[6]

Never give anything by mouth to an unconscious person.[5]

Seek immediate medical attention.[5]
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Exposure Event Immediate First-Aid Actions

Medical Attention

Inhalation Move to Fresh Air

Skin_Contact Wash with Soap & Water (15 min)

Eye_Contact Rinse Eyes with Water (15 min)

Ingestion Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

First-Aid Response Workflow for Exposure

Fire-Fighting and Accidental Release Measures
4.1 Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry powder, carbon dioxide (CO₂),

or water spray.[5] Use extinguishing media appropriate for the surrounding fire.[5]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

oxides, nitrogen oxides (NOx), sulfur oxides, and hydrogen fluoride.[5][8]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective, gas-tight chemical clothing.[5]

4.2 Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[5] Ensure adequate ventilation and

avoid breathing dust.[5] Do not attempt to take action without suitable protective equipment.

[5]
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Environmental Precautions: Prevent the product from entering drains, surface water, or

ground water systems.

Containment and Cleanup Protocol:

Wear full personal protective equipment (see Section 5.0).

Stop the leak if it is safe to do so.

For solid spills, dampen the material with water to prevent dust formation.[4]

Carefully sweep or shovel the spilled material into a suitable, labeled container for

disposal.[7][10]

Wash the spill area with soap and water and collect the contaminated water for proper

disposal.[4]

Ventilate the area and wash all contaminated clothing before reuse.[6]
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Accidental Spill Detected

Evacuate Non-Essential Personnel

Don Full PPE
(Gloves, Goggles, Respirator, Gown)

Ensure Adequate Ventilation

Contain Spill / Stop Leak

Sweep/Shovel Solid into Labeled Container

Decontaminate Area with Soap & Water

Dispose of Waste via Approved Methods

Spill Secured

Click to download full resolution via product page

Accidental Spill Response Workflow
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Handling, Storage, and Personal Protection
5.1 Experimental Protocol: Safe Handling

Engineering Controls: Work exclusively in a well-ventilated area, preferably within a chemical

fume hood.[11] Ensure that emergency eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[5]

Personal Handling: Avoid contact with skin, eyes, and clothing.[11] Do not breathe dust or

aerosols.[5]

Hygiene Practices: Wash hands thoroughly after handling the product.[5] Do not eat, drink,

or smoke in the work area.[5] Contaminated work clothing should not be allowed out of the

workplace and must be washed before reuse.[6]

5.2 Storage Conditions

Keep containers tightly closed when not in use.[5]

Store in a dry, cool, and well-ventilated place.[9]

The product may be air-sensitive; store under an inert atmosphere (e.g., nitrogen or argon).

[5]

Store locked up.[5]

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[10]

5.3 Exposure Controls and Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear suitable protective clothing to prevent skin exposure. Use chemically

resistant gloves (e.g., nitrile rubber).[5][12]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH-

approved particulate respirator.[5]
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Footwear: Closed-toe shoes are mandatory. Safety footwear may be required depending on

the scale of work.[13][14]

Personal Protective Equipment (PPE) Engineering & Hygiene Controls

Safety Goggles / Face Shield Chemical Resistant Gloves Lab Coat / Protective Gown Respirator (if dust) Work in Fume Hood Eyewash/Shower Nearby Wash Hands After Handling No Food or Drink in Lab

Handling 5-Amino-2-fluorobenzenesulfonic acid

Wear Wear Wear Wear Implement Implement Implement Implement

Click to download full resolution via product page

Logic Diagram for Safe Handling Controls

Stability and Reactivity
Chemical Stability: The product is considered stable under recommended storage conditions.

Conditions to Avoid: Keep away from heat, sparks, and open flames.[5]

Incompatible Materials: Strong oxidizing agents, strong bases.[10]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

monoxide, carbon dioxide, nitrogen oxides (NOx), sulfur oxides, and hydrogen fluoride.[5]

[10]

Disposal Considerations
Waste Treatment: Disposal must be conducted in accordance with all federal, state, and

local environmental regulations.

Procedure: Chemical waste should be disposed of through a licensed contractor. Consider

removing the substance to an authorized incinerator equipped with an afterburner and a flue

gas scrubber.[5]
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Contaminated Packaging: Empty containers should be treated as hazardous waste and

disposed of accordingly. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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